Cas no 459448-06-7 (6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 459448-06-7
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• MDL: MFCD08272050
• CID: 829983
• PubChem ID: 11651644
• Update Time: 2025-06-23

6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine
• 6-bromo-3-(1-methylethyl)-1,2,4-Triazolo[4,3-a]pyridine
• 6-bromo-3-propan-2-yl-[1,2,4]triazolo[4,3-a]pyridine
• NULL
• 3-isopropyl-6-bromo-[1,2,4]triazolo(4,3-a)pyridine
• 6-bromo-3-isopropyl[1,2,4]triazolo(4,3-a)pyridine
• 6-BROMO-3-ISOPROPYL-[1,2,4]TRIAZOLO(4,3-A)PYRIDINE
• 6-bromo-3-isopropyl[1,2,4]triazolo[4,3-a]pyridine
• AB44246
• AGN-PC-00DFS6
• ANW-60587
• CTK4I9026
• SureCN3091722
• DB-070699
• AS-41310
• CS-W007094
• CMRPBXDXBYWNPU-UHFFFAOYSA-N
• SCHEMBL3091722
• DTXSID20470044
• EN300-363813
• AKOS016003282
• 6-bromo-3-isopropyl-[1,2,4]triazolo(4.3-a)pyridine
• 6-Bromo-3-(propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine
• 459448-06-7
• BCP10210
• MFCD08272050

• MDL： MFCD08272050
• Inchi： 1S/C9H10BrN3/c1-6(2)9-12-11-8-4-3-7(10)5-13(8)9/h3-6H,1-2H3
• InChI Key： CMRPBXDXBYWNPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NN=C(C(C)C)N2C=1

Computed Properties

• Exact Mass: 239.00600
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19000
• LogP: 2.61520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine

6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine: A Comprehensive Overview

6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine, identified by the CAS registry number 459448-06-7, is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazolopyridines, which are known for their versatile applications in drug design and material science. The structure of this compound features a pyridine ring fused with a triazole ring system, substituted with a bromine atom at position 6 and an isopropyl group at position 3. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

The synthesis of 6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine typically involves multi-step organic reactions. Recent advancements in synthetic methodology have enabled the efficient construction of such complex heterocycles. For instance, the use of click chemistry principles and transition metal catalysis has significantly streamlined the synthesis process. Researchers have reported various approaches to assemble this compound, including the incorporation of microwave-assisted synthesis techniques to enhance reaction efficiency and selectivity.

In terms of applications, 6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine has shown promise in the field of medicinal chemistry. Its unique structure makes it an attractive candidate for drug discovery programs targeting various therapeutic areas. Recent studies have highlighted its potential as a kinase inhibitor and its ability to modulate cellular signaling pathways associated with cancer and inflammatory diseases. The bromine substituent at position 6 is particularly significant as it can serve as a site for further functionalization or bioisosteric replacement to optimize pharmacokinetic properties.

The isopropyl group at position 3 contributes to the compound's lipophilicity and stability. This feature is advantageous in drug design as it can improve membrane permeability and bioavailability. Moreover, the triazolopyridine core exhibits inherent aromaticity and conjugation effects that can influence electronic properties such as UV absorption and fluorescence emission. These characteristics make this compound suitable for applications in optoelectronics and sensor technologies.

Recent research has also explored the use of CAS No. 459448-06-7 in polymer chemistry. The ability to incorporate this heterocyclic unit into polymer frameworks has opened new avenues for developing advanced materials with tailored mechanical and electronic properties. For example, studies have demonstrated that polymers containing this moiety exhibit enhanced thermal stability and electrical conductivity compared to conventional materials.

In conclusion, 6-Bromo-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine, or CAS No. 459448-06-7, represents a valuable building block in modern organic synthesis with diverse applications across multiple disciplines. Its structural features provide a foundation for further exploration into its chemical reactivity and biological activity. As research continues to uncover new insights into this compound's properties and potential uses, it is poised to play an increasingly important role in both academic and industrial settings.